Methyl 3-(2-bromoacetyl)-4-hydroxybenzoate

• Molecular Formula: C10H9BrO4
• Molecular Weight: 273.08 g/mol
• IUPAC Name: methyl 3-(2-bromoacetyl)-4-hydroxybenzoate
• InChI: InChI=1S/C10H9BrO4/c1-15-10(14)6-2-3-8(12)7(4-6)9(13)5-11/h2-4,12H,5H2,1H3
• InChI Key: VGALVCGQGBSNNE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)O)C(=O)CBr

Description

Methyl 3-(2-bromoacetyl)-4-hydroxybenzoate is a useful research compound. Its molecular formula is C10H9BrO4 and its molecular weight is 273.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound obtained in Step B (27.4 mmol) is dissolved in 150 ml of MeOH, and 54.8 mmol of thionyl chloride are added dropwise in the cold state. The mixture is then stirred for 1 hour at ambient temperature and then for 2 hours at reflux. After evaporating off the methanol and the thionyl chloride, the oily residue is taken up in AcOEt, washed with water and then dried over MgSO4. The solvent is evaporated off under reduced pressure and the solid obtained is recrystallised.